Cas no 622-00-4 ((2R,3R)-Dibenzyl 2,3-dihydroxysuccinate)

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate structure
622-00-4 structure
Product Name:(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
CAS No:622-00-4
MF:C18H18O6
MW:330.331925868988
MDL:MFCD00674554
CID:39082
PubChem ID:87577411
Update Time:2025-04-18

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
    • Dibenzyl L-Tartrate
    • (+)-Dibenzyl L-tartrate
    • Di Benzyl-L-Tartarate
    • L-Tartaric Acid Dibenzyl Ester
    • dibenzyl (2R,3R)-2,3-dihydroxybutanedioate
    • DibenzylL-Tartrate
    • LCKIPSGLXMCAOF-HZPDHXFCSA-N
    • FCH3594113
    • API0010453
    • ST2402227
    • AX8034348
    • (2R,3R)-2,3-Dihydroxybutanedioic acid dibenzyl ester
    • (+)-Dibenzyl
    • SCHEMBL366832
    • AKOS000277853
    • L-(+)-Dibenzyl Tartrate
    • AMY41887
    • A852373
    • 622-00-4
    • (+)-Dibenzyl L-tartrate, for chiral derivatization, >=98.0%
    • W12796
    • MFCD00674554
    • rel-(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
    • DTXSID60427315
    • T1671
    • 4079-56-5
    • CS-W014506
    • MDL: MFCD00674554
    • Inchi: 1S/C18H18O6/c19-15(17(21)23-11-13-7-3-1-4-8-13)16(20)18(22)24-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2/t15-,16-/m1/s1
    • InChI Key: LCKIPSGLXMCAOF-HZPDHXFCSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@@H]([C@H](C(=O)OCC1C=CC=CC=1)O)O)=O

Computed Properties

  • Exact Mass: 330.11000
  • Monoisotopic Mass: 330.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2036
  • Melting Point: 66.0 to 70.0 deg-C
  • Boiling Point: 427.78°C (rough estimate)
  • Refractive Index: -13 ° (C=1, Acetone)
  • PSA: 93.06000
  • LogP: 1.19500
  • Specific Rotation: +11.5 to +13.5° (c=1, Acetone)
  • Optical Activity: [α]20/D +12.5±1°, c = 1.1% in acetone
  • Solubility: Not determined

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Security Information

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Customs Data

  • HS CODE:2918130000
  • Customs Data:

    China Customs Code:

    2918130000

    Overview:

    2918130000 Tartrate and tartrate ester. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2918130000 salts and esters of tartaric acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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